Cas no 1349699-87-1 ((S)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride)
(S)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride
-
- Inchi: 1S/C10H19N3O2.ClH/c14-10(13-4-6-15-7-5-13)12-9-2-1-3-11-8-9;/h9,11H,1-8H2,(H,12,14);1H/t9-;/m0./s1
- InChI Key: FGTLCCRTMPKZIK-FVGYRXGTSA-N
- SMILES: Cl.O1CCN(CC1)C(N[C@@H]1CNCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 217
- Topological Polar Surface Area: 53.6
(S)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 069551-1g |
S)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride |
1349699-87-1 | 1g |
£385.00 | 2022-03-01 | ||
| Chemenu | CM494859-1g |
(S)-N-(Piperidin-3-yl)morpholine-4-carboxamidehydrochloride |
1349699-87-1 | 97% | 1g |
$583 | 2023-02-02 |
(S)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on (S)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride
Introduction to (S)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride (CAS No. 1349699-87-1)
(S)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride, with the CAS number 1349699-87-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its chiral center and the combination of piperidine and morpholine moieties, contribute to its intriguing pharmacological properties.
The< strong>piperidin-3-yl moiety in the molecular structure is a key feature that influences the compound's interactions with biological targets. Piperidine derivatives are widely recognized for their role in drug design due to their ability to mimic the natural amino acid structure, thereby enhancing binding affinity and selectivity. In contrast, the< strong>morpholine ring adds another layer of complexity, contributing to the molecule's solubility and stability in various physiological conditions. The carboxamide group and the hydrochloride salt form further modulate the compound's pharmacokinetic profile, making it a promising candidate for further exploration.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that the< strong>(S)-configuration of this molecule plays a crucial role in its interaction with specific enzymes and receptors. The stereochemical purity of< strong>(S)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride is essential for achieving optimal biological activity, as racemic mixtures often exhibit reduced efficacy or altered side effects.
In the realm of drug discovery, this compound has been investigated for its potential applications in treating various therapeutic areas. For instance, preliminary studies suggest that it may possess inhibitory properties against certain enzymes involved in inflammatory pathways. The< strong>hydrochloride salt form enhances the compound's solubility, which is a critical factor for oral bioavailability and formulation development. This solubility advantage makes it particularly suitable for designing novel therapeutic agents that require efficient delivery systems.
The synthesis of< strong>(S)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, have been employed to achieve the desired enantiomeric purity. These synthetic strategies not only highlight the complexity of producing such specialized compounds but also underscore the importance of innovative approaches in pharmaceutical manufacturing.
Current research in medicinal chemistry emphasizes the development of small molecules with tailored properties to address unmet medical needs. The structural motifs present in< strong>(S)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride, including the piperidine and morpholine rings, are well-documented for their versatility in drug design. By leveraging these structural features, researchers aim to develop next-generation therapeutics that offer improved efficacy and reduced side effects compared to existing treatments.
The pharmacological profile of this compound has been further explored through in vitro and in vivo studies. These investigations have provided valuable insights into its mechanism of action and potential therapeutic applications. For example, studies indicate that it may interact with specific protein targets involved in neurological disorders, suggesting its utility as a lead compound for developing novel neuroprotective agents. Additionally, its potential role in modulating immune responses has been highlighted, making it a candidate for investigating novel immunomodulatory therapies.
The development of novel drug candidates is a complex process that involves extensive characterization at multiple levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming the structural integrity of< strong>(S)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride. These methods provide detailed information about the molecular structure, purity, and conformational dynamics of the compound, which are essential for understanding its biological behavior.
In conclusion, (S)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride (CAS No. 1349699-87-1) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The combination of piperidine and morpholine moieties, along with its chiral configuration, makes it a versatile scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a valuable tool in drug discovery efforts aimed at addressing various medical conditions.
1349699-87-1 ((S)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)